Cas no 921554-88-3 (1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide
• CAS No: 921554-88-3
• MF: C₂₄H₂₅ClN₄O₃
• MW: 452.933304548264
• CID: 6490544
• Update Time: 2025-07-14

1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide
• 1-[8-[2-(3-chloro-4-methylanilino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide

• Inchi： 1S/C24H25ClN4O3/c1-15-5-7-18(13-19(15)25)27-22(30)14-32-20-4-2-3-16-6-8-21(28-23(16)20)29-11-9-17(10-12-29)24(26)31/h2-8,13,17H,9-12,14H2,1H3,(H2,26,31)(H,27,30)
• InChI Key： ULNLXZJQRUVVSC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=N2)C(OCC(NC2=CC=C(C)C(Cl)=C2)=O)=CC=C3)CCC(C(N)=O)CC1

Additional information on 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide

Introduction to 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide and Its CAS No. 921554-88-3

1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 921554-88-3, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a piperidine core linked to a quinoline moiety, makes it a subject of intense interest for researchers exploring new drug candidates.

The chemical structure of 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide is characterized by several key functional groups. The presence of a carbamoylmethoxy group at the quinoline ring and a piperidine carboxamide moiety at the other end creates a unique framework that may contribute to its biological activity. This arrangement allows for potential interactions with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in quinoline derivatives due to their diverse biological properties. Quinolines have been widely studied for their antimicrobial, antimalarial, and anticancer activities. The introduction of additional functional groups, such as the carbamoylmethoxy moiety in 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide, can modulate its pharmacological profile, potentially enhancing its efficacy and selectivity against specific targets.

The piperidine ring is another important structural feature of this compound. Piperidines are commonly found in many bioactive molecules and are known for their ability to enhance oral bioavailability and metabolic stability. The incorporation of a piperidine scaffold into the quinoline derivative may improve the pharmacokinetic properties of the compound, making it more suitable for therapeutic use.

Recent studies have highlighted the potential of quinoline-piperidine hybrids as scaffolds for drug discovery. These hybrids often exhibit enhanced binding affinity and selectivity towards various enzymes and receptors involved in disease pathways. For instance, research has shown that quinoline-piperidine derivatives can interact with kinases and other enzymes implicated in cancer progression. The compound with CAS number 921554-88-3 is being explored as a potential lead molecule in this context.

The synthesis of 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide involves multiple steps, including functional group transformations and protection-deprotection strategies. The synthesis typically begins with the preparation of the quinoline core, followed by the introduction of the carbamoylmethoxy group and the piperidine carboxamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex framework of this compound.

The biological activity of 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and progression. Further research is ongoing to elucidate the detailed mechanisms by which this compound exerts its effects.

In addition to its potential anticancer properties, 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide is being investigated for its antimicrobial activity. Quinoline derivatives have long been known for their ability to combat bacterial infections, and the structural modifications in this compound may enhance its efficacy against resistant strains. This aspect is particularly relevant given the growing concern over antibiotic resistance worldwide.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. The compound with CAS number 921554-88-3 is still in the early stages of research, but its unique structure and promising biological activity make it an exciting candidate for further development. Researchers are employing high-throughput screening techniques and computational modeling to identify potential drug-like properties and optimize its structure for better performance.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are being used to predict how 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide interacts with biological targets at the molecular level. These studies provide valuable insights into the structure-function relationships and help guide the design of more effective derivatives.

In conclusion, 1-(8-{(3-chloro-4-methylphenyl)carbamoylmethoxy}quinolin-2-yl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by key functional groups such as the carbamoylmethoxy moiety, positions it as a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it holds great potential for contributing to future medical breakthroughs.